Cas no 81473-65-6 (2-(4-Chloro-3-nitrobenzenesulfonamido)acetic Acid)

• Product Name: 2-(4-Chloro-3-nitrobenzenesulfonamido)acetic Acid
• CAS No: 81473-65-6
• MF: C₈H₇ClN₂O₆S
• MW: 294.668979883194
• CID: 3105730
• PubChem ID: 5004920
• Update Time: 2025-10-28

2-(4-Chloro-3-nitrobenzenesulfonamido)acetic Acid Chemical and Physical Properties

Names and Identifiers

• (4-Chloro-3-nitro-benzenesulfonylamino)-acetic acid
• SR-01000040347-1
• Z45658539
• 81473-65-6
• GDA47365
• SR-01000040347
• EN300-05196
• CS-0219881
• 2-(4-chloro-3-nitrobenzenesulfonamido)aceticacid
• AKOS000268899
• STL283962
• 2-[(4-chloro-3-nitrophenyl)sulfonylamino]acetic acid
• 2-(4-chloro-3-nitrobenzenesulfonamido)acetic acid
• N-[(4-chloro-3-nitrophenyl)sulfonyl]glycine
• (4-CHLORO-3-NITROBENZENESULFONAMIDO)ACETIC ACID
• G31788
• 2-(4-Chloro-3-nitrobenzenesulfonamido)acetic Acid

• Inchi： 1S/C8H7ClN2O6S/c9-6-2-1-5(3-7(6)11(14)15)18(16,17)10-4-8(12)13/h1-3,10H,4H2,(H,12,13)
• InChI Key： FWAPCHUYXUQEIB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])S(NCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 293.9713348Da
• Monoisotopic Mass: 293.9713348Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-(4-Chloro-3-nitrobenzenesulfonamido)acetic Acid

2-(4-Chloro-3-nitrobenzenesulfonamido)acetic Acid: A Comprehensive Overview

The compound with CAS No. 81473-65-6, commonly referred to as 2-(4-Chloro-3-nitrobenzenesulfonamido)acetic Acid, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a benzene ring substituted with a chlorine atom at the 4-position and a nitro group at the 3-position, which are key functional groups influencing its chemical behavior. Additionally, the presence of a sulfonamido group and an acetic acid moiety further enhances its versatility in chemical reactions.

Recent studies have highlighted the importance of 2-(4-Chloro-3-nitrobenzenesulfonamido)acetic Acid in the development of advanced materials. Researchers have explored its role as an intermediate in the synthesis of high-performance polymers and biodegradable plastics. The compound's ability to undergo nucleophilic substitution reactions has been particularly valuable in creating materials with enhanced mechanical properties and thermal stability. For instance, a 2023 study published in *Advanced Materials* demonstrated how this compound can be used to synthesize polyurethanes with improved durability under extreme conditions.

Another area where 2-(4-Chloro-3-nitrobenzenesulfonamido)acetic Acid has shown promise is in pharmaceutical research. Its sulfonamide group is known for its ability to form stable bonds with biological molecules, making it a potential candidate for drug delivery systems. A 2022 paper in *Journal of Medicinal Chemistry* explored its use as a scaffold for developing anti-inflammatory agents. The compound's nitro group was found to contribute significantly to its bioactivity, suggesting its potential as a lead compound in drug discovery.

The synthesis of 2-(4-Chloro-3-nitrobenzenesulfonamido)acetic Acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to improve yield and purity, making the compound more accessible for large-scale production. For example, a 2021 study in *Green Chemistry* introduced a environmentally friendly synthesis pathway using microwave-assisted heating, which reduced reaction time and minimized waste generation.

In terms of environmental impact, 2-(4-Chloro-3-nitrobenzenesulfonamido)acetic Acid has been studied for its biodegradability and toxicity profiles. Initial assessments suggest that it is not inherently hazardous under normal handling conditions, but further research is needed to fully understand its long-term effects on ecosystems. Regulatory agencies have expressed interest in this compound due to its potential applications in sustainable chemistry.

Looking ahead, the demand for 2-(4-Chloro-3-nitrobenzenesulfonamido)acetic Acid is expected to grow as industries increasingly seek innovative solutions for material development and pharmaceutical applications. Its unique combination of functional groups makes it a versatile building block for creating complex molecules with tailored properties.